Bentazepam hydrochloride

• CAS: 29462-19-9
• Molecular Formula: C17H17ClN2OS
• Molecular Weight: 332.8 g/mol
• InChI: InChI=1S/C17H16N2OS.ClH/c20-14-10-18-16(11-6-2-1-3-7-11)15-12-8-4-5-9-13(12)21-17(15)19-14;/h1-3,6-7H,4-5,8-10H2,(H,19,20);1H
• InChIKey: BDKMFXIJRRQGOK-UHFFFAOYSA-N

Bentazepam Hydrochloride: Short-Acting Thienodiazepine Anxiolytic

Bentazepam hydrochloride (CAS 29462-19-9; synonyms: Thiadipone hydrochloride, Tiadipone hydrochloride, QM 6008 hydrochloride) is the hydrochloride salt of bentazepam, a thienodiazepine — a structural analog of the 1,4-benzodiazepine class in which the fused benzene ring is replaced by a thiophene ring [1]. The parent compound (CAS 29462-18-8) acts as a positive allosteric modulator at the GABA-A receptor benzodiazepine binding site, producing anxiolytic, anticonvulsant, sedative, and skeletal muscle relaxant effects [2]. The hydrochloride salt form (MW 332.85 g/mol) offers enhanced aqueous solubility for in vitro and in vivo research applications [3]. Bentazepam is distinguished from classical benzodiazepines by its ultra-short elimination half-life of approximately 2–4 hours and an oral bioavailability of approximately 86%, making it a candidate for studies requiring rapid onset and offset of anxiolytic activity without extended residual sedation [1][4].

• [1] NCATS Inxight Drugs. Bentazepam Hydrochloride. Substance UNII: CW001UR12X. National Center for Advancing Translational Sciences (NCATS), NIH. View Source
• [2] DrugBank. Bentazepam. Accession Number DB14719. Mechanism of Action: GABA(A) Receptor positive allosteric modulator. View Source
• [3] PubChem. Bentazepam Hydrochloride. Compound CID 135565851. Molecular Formula: C17H16N2OS.ClH; Molecular Weight: 332.848 g/mol. View Source
• [4] IQB Vademecum. Bentazepam — Farmacocinética. Biodisponibilidad oral: 86%; Cmáx = 425 ng/ml; Tmáx = 1.05 h; Volumen de distribución = 0.8 L/kg; Semivida de eliminación = 3.3 h. View Source

Why Bentazepam Cannot Be Substituted for Diazepam

Although bentazepam shares the canonical GABA-A receptor benzodiazepine-site mechanism with all classical 1,4-benzodiazepines, indiscriminate substitution with longer-acting analogs such as diazepam, clorazepate, or ketazolam introduces critical confounds that undermine experimental reproducibility and clinical translatability [1]. The thienodiazepine core structure alters the compound's electronic configuration, metabolic handling, and pharmacokinetic profile, producing a half-life approximately 6- to 21-fold shorter than diazepam [2][3]. In head-to-head clinical studies, bentazepam produced significantly greater anxiolytic efficacy on standardized rating scales while paradoxically preserving or improving cognitive function — an effect profile not recapitulated by equipotent doses of clorazepate or ketazolam [4][5]. Furthermore, bentazepam carries a distinct, disproportionately documented idiosyncratic hepatotoxicity liability that mandates compound-specific liver function monitoring in any in vivo protocol, a safety consideration that does not extrapolate from class-level benzodiazepine toxicology data [6]. Generic substitution therefore risks invalidating study conclusions on grounds of divergent pharmacokinetic dynamics, divergent cognitive impact, and divergent hepatic safety.

• [1] NCATS Inxight Drugs. Bentazepam. A thienodiazepine with the same main mechanism of action as classic 1,4-benzodiazepines, but with a short elimination half-life of 3 to 5 hours. View Source
• [2] Gonzalez López F, Mariño EL, Dominguez-Gil A. Pharmacokinetics of tiadipone: a new anxiolytic. International Journal of Clinical Pharmacology, Therapy, and Toxicology. 1986 Sep;24(9):482-4. PMID: 2877954. Elimination half-life = 3.34 ± 1.16 h. View Source
• [3] Pharm 101: Diazepam. Half-life 20–80 hours. Life in the Fast Lane (LITFL). View Source
• [4] Higueras A, Sanmatias JJ, Padial E, Garrido J, Otero FJ, Velasco J. Bentazepam versus clorazepate in the treatment of anxiety disorders. Current Therapeutic Research. 1992;52(1):46-52. View Source
• [5] Pedreira V, et al. A comparison of bentazepam versus ketazolam in anxiety disorders diagnosed according to DSM-III-R. Current Therapeutic Research. 1994;55(3):348-355. View Source
• [6] Andrade RJ, Lucena MI, Aguilar J, Lazo MD, Camargo R, Moreno P, García-Escaño MD, Marquez A, Alcántara R, Alcáin G. Chronic liver injury related to use of bentazepam: an unusual instance of benzodiazepine hepatotoxicity. Digestive Diseases and Sciences. 2000 Jul;45(7):1400-4. PMID: 10961721. View Source

Bentazepam: Quantitative Differentiation Evidence

Ultra-Short Elimination Half-Life vs. Diazepam

Bentazepam exhibits a mean elimination half-life of 3.34 ± 1.16 hours following a single 25 mg oral dose in healthy volunteers, based on HPLC-determined plasma concentrations fit to a single-compartment open kinetic model [1]. In a separate population pharmacokinetic study across 10 patients receiving multiple-dose regimens, a Bayesian-estimated mean half-life of 4.33 hours was derived (Ke = 0.160 ± 0.118 h⁻¹) [2]. By contrast, the classical 1,4-benzodiazepine diazepam — which shares the same GABA-A binding site mechanism — has an elimination half-life of 20–70 hours for the parent compound and 30–200 hours when the active metabolite desmethyldiazepam is considered [3]. This represents an approximately 6- to 21-fold shorter half-life for bentazepam depending on the comparator half-life value selected. The clinical consequence is that bentazepam's anxiolytic effect persists for approximately 2–4 hours post-dose, substantially reducing the risk of next-day residual sedation and cumulative drug burden relative to long-acting benzodiazepines [4].

Evidence Dimension	Elimination half-life (t1/2)
Target Compound Data	Bentazepam: t1/2 = 3.34 ± 1.16 h (single-dose, healthy volunteers, n=10) [1]; t1/2 = 4.33 h (multiple-dose, patients, Bayesian estimation, n=10) [2]
Comparator Or Baseline	Diazepam: t1/2 = 20–70 h (parent compound); desmethyldiazepam active metabolite t1/2 = 30–200 h [3]
Quantified Difference	~6- to 21-fold shorter half-life for bentazepam relative to diazepam parent
Conditions	Oral administration; bentazepam 25 mg single dose (Gonzalez López 1986) vs. diazepam standard PK parameters (multiple literature sources)

Why This Matters

An ultra-short half-life enables experimental designs requiring rapid onset and offset of GABAergic modulation — critical for time-locked behavioral pharmacology, sleep architecture studies, and protocols where drug accumulation would confound repeated-measures designs.

• [1] Gonzalez López F, Mariño EL, Dominguez-Gil A. Pharmacokinetics of tiadipone: a new anxiolytic. International Journal of Clinical Pharmacology, Therapy, and Toxicology. 1986 Sep;24(9):482-4. PMID: 2877954. View Source
• [2] Colino CI, Fernandez Lastra C, Gonzalez Lopez F, Dominguez-Gil A, Mariño EL. Open-loop feedback control of serum bentazepam concentrations and Bayesian estimation in multiple dosage regimens in patients. International Journal of Clinical Pharmacology, Therapy, and Toxicology. 1991 Nov;29(11):457-62. PMID: 1800395. View Source
• [3] Pharm 101: Diazepam — Pharmacokinetics. Half-life: 20–80 hours. Life in the Fast Lane (LITFL) Medical Education. View Source
• [4] NCATS Inxight Drugs. Bentazepam — elimination half-life of 3 to 5 hours in healthy volunteers; short-action anxiolytic. View Source

Anxiolytic Efficacy and Cognitive Function vs. Clorazepate

In a 6-week, parallel-group, randomized, open-label study directly comparing bentazepam 75 mg/day (n=25) versus clorazepate 30 mg/day (n=25) in 50 outpatients with anxiety disorders, bentazepam produced significantly lower mean scores on both the Hamilton Anxiety Scale (HAS) and the State-Trait Anxiety Inventory (STAI) at weeks 1, 3, and 6 of treatment [1]. This indicates both a faster onset of anxiolytic effect (significant by week 1) and sustained superior efficacy over the full treatment period. Critically, patients receiving bentazepam additionally exhibited statistically significant improvement in cognitive performance as measured by the Digit-Symbol Substitution Test (DSST) and Digit Span (DS) — an effect direction opposite to the cognitive impairment typically induced by classical benzodiazepines [1]. This finding led the authors to conclude that 'bentazepam seems to differ from classic benzodiazepines with regard to its effects on cognitive function' [1]. In a separate head-to-head comparison of bentazepam 75 mg/day versus ketazolam 30 mg/day in 40 outpatients (DSM-III-R anxiety disorders), both drugs reduced HARS and STAI-S scores, with small differences favoring bentazepam at week 3, and neither drug produced major cognitive test impairment [2].

Evidence Dimension	Anxiolytic efficacy (HAS/STAI scores) and cognitive performance (DSST/DS)
Target Compound Data	Bentazepam 75 mg/day: significantly lower HAS and STAI scores at weeks 1, 3, and 6; improved DSST and DS performance [1]
Comparator Or Baseline	Clorazepate 30 mg/day: higher HAS/STAI scores at all timepoints; no cognitive improvement [1]
Quantified Difference	Statistically significant at p<0.05 for all timepoints (weeks 1, 3, and 6) favoring bentazepam on both HAS and STAI scales
Conditions	6-week randomized open-label study; 50 patients with anxiety disorders; bentazepam 75 mg/day vs. clorazepate 30 mg/day (Higueras et al., 1992)

Why This Matters

This evidence directly addresses a key procurement decision criterion: bentazepam offers anxiolytic efficacy that is not merely non-inferior but superior to a major comparator, combined with a cognitive profile that is directionally opposite to the impairment expected from classical benzodiazepines — making it the preferred choice for studies where cognitive confounds must be minimized.

• [1] Higueras A, Sanmatias JJ, Padial E, Garrido J, Otero FJ, Velasco J. Bentazepam versus clorazepate in the treatment of anxiety disorders. Current Therapeutic Research. 1992;52(1):46-52. View Source
• [2] Pedreira V, et al. A comparison of bentazepam versus ketazolam in anxiety disorders diagnosed according to DSM-III-R. Current Therapeutic Research. 1994;55(3):348-355. View Source

Oral Bioavailability vs. Diazepam

Bentazepam achieves an oral bioavailability of 86% following a single 25 mg dose, with a peak plasma concentration (Cmax) of 425 ng/mL attained at 1.05 hours (Tmax) and a volume of distribution of 0.8 L/kg [1]. The primary pharmacokinetic study in 10 healthy volunteers reported a mean Cmax of 386 ng/mL (range 338–498 ng/mL) with Tmax occurring between 1 and 3 hours, and monoexponential elimination kinetics [2]. By comparison, diazepam — the most widely used reference benzodiazepine — has an oral bioavailability of approximately 76% (range 64–97%), reflecting greater inter-individual variability and first-pass metabolic extraction [3]. The 10-percentage-point higher mean bioavailability of bentazepam, combined with single-compartment linear kinetics (as supported by the MAICE test and residual analysis confirming a single-compartment model in most patients) [4], provides more predictable dose-to-plasma-concentration relationships.

Evidence Dimension	Oral bioavailability and pharmacokinetic predictability
Target Compound Data	Bentazepam: F_oral = 86%; Cmax = 425 ng/mL (25 mg dose); Tmax = 1.05 h; Vd = 0.8 L/kg; single-compartment kinetics [1][2]
Comparator Or Baseline	Diazepam: F_oral = 76% (range 64–97%); Cmax and Tmax vary by formulation; multi-compartment kinetics with active metabolite accumulation [3]
Quantified Difference	~10 percentage points higher mean bioavailability; narrower Cmax variability for bentazepam
Conditions	Single oral dose; healthy volunteers; bentazepam 25 mg coated tablets vs. diazepam standard oral formulations

Why This Matters

Higher and more consistent bioavailability reduces inter-subject variability in systemic exposure, enabling smaller group sizes in preclinical and clinical studies to achieve statistical power, and simplifying dose calculations in formulation development.

• [1] IQB Vademecum. Bentazepam — Farmacocinética. Biodisponibilidad oral: 86%; Cmáx = 425 ng/mL; Tmáx = 1.05 h; Vd = 0.8 L/kg; t1/2 eliminación = 3.3 h. View Source
• [2] Gonzalez López F, Mariño EL, Dominguez-Gil A. Pharmacokinetics of tiadipone: a new anxiolytic. International Journal of Clinical Pharmacology, Therapy, and Toxicology. 1986 Sep;24(9):482-4. PMID: 2877954. Cmax = 386 ng/mL (range 338–498); Tmax = 1–3 h; monoexponential elimination. View Source
• [3] Diazepam — Wikipedia. Bioavailability: Oral 76% (64–97%). Pharmacokinetic data from FDA-approved labeling and primary literature. View Source
• [4] Fernandez Lastra C, Gonzalez Lopez F, Dominguez-Gil A, Mariño EL. Discrimination of kinetic models in heteroscedastic parametric estimation of bentazepam following multiple dosing. International Journal of Clinical Pharmacology, Therapy, and Toxicology. 1988 Jul;26(7):335-8. PMID: 3209281. MAICE test: mean AIC 41.62 (single-compartment) vs. 42.52 (two-compartment). View Source

Idiosyncratic Hepatocellular Injury Pattern

While benzodiazepine-induced liver injury is classified as rare and idiosyncratic across the entire drug class, bentazepam is disproportionately represented in the hepatotoxicity literature relative to its limited clinical market exposure. Andrade et al. (2000) described three patients who developed persistent, clinically significant elevations in liver transaminase levels after several weeks of bentazepam treatment for anxiety disorders [1]. In all three cases, drug withdrawal led to complete resolution of transaminase abnormalities, and a liver biopsy performed in one patient revealed histological evidence of severe chronic active hepatitis [1]. Critically, the hepatocellular injury pattern observed with bentazepam contrasts with the predominantly cholestatic pattern reported for most other benzodiazepine-associated liver injuries [1]. In a subsequent long-term hepatotoxicity registry follow-up, bentazepam was identified among the most frequent causative drugs (3 of 7 cases in one analysis), alongside amoxicillin-clavulanate and atorvastatin — further underscoring a signal disproportionate to its prescribing prevalence [2]. These findings led to the explicit recommendation that liver function tests be used to monitor all patients taking bentazepam [1][3].

Evidence Dimension	Idiosyncratic hepatotoxicity — hepatocellular vs. cholestatic injury pattern
Target Compound Data	Bentazepam: 3 documented cases of persistent transaminase elevation with chronic active hepatitis on biopsy; predominantly hepatocellular injury pattern; recommendation for mandatory liver function monitoring [1]
Comparator Or Baseline	Class-level benzodiazepine baseline: rare idiosyncratic liver injury, predominantly cholestatic pattern; no routine liver monitoring recommended for most BZDs [1]
Quantified Difference	Disproportionate case reporting relative to market exposure; hepatocellular pattern distinct from the class-typical cholestatic pattern
Conditions	Clinical case series; bentazepam treatment for several weeks at standard anxiolytic doses (Andrade et al., Dig Dis Sci, 2000)

Why This Matters

For any in vivo research protocol — whether preclinical toxicology, repeated-dose pharmacology, or chronic administration models — bentazepam requires protocol-specific liver function monitoring that is not standard for other benzodiazepine reference compounds. This hepatotoxicity signal may also make bentazepam a valuable tool compound for mechanistic studies of drug-induced liver injury.

• [1] Andrade RJ, Lucena MI, Aguilar J, Lazo MD, Camargo R, Moreno P, García-Escaño MD, Marquez A, Alcántara R, Alcáin G. Chronic liver injury related to use of bentazepam: an unusual instance of benzodiazepine hepatotoxicity. Digestive Diseases and Sciences. 2000 Jul;45(7):1400-4. PMID: 10961721. DOI: 10.1023/a:1005520523502. View Source
• [2] Andrade RJ, et al. Outcome of acute idiosyncratic drug-induced liver injury: Long-term follow-up in a hepatotoxicity registry. Hepatology. 2006. Bentazepam identified as one of the most frequent causative agents (3 of 7 cases). View Source
• [3] NCATS Inxight Drugs — Bentazepam. 'Severe liver damage and hepatitis has also been associated with bentazepam. Whilst liver failure from bentazepam is considered to be rare, liver function monitoring has been recommended for all patients taking bentazepam.' View Source

Thienodiazepine Core Structure

Bentazepam is classified as a thienodiazepine — a structural subclass of the benzodiazepine family in which the fused benzene ring at positions 7 and 8 of the classical 1,4-benzodiazepine scaffold is replaced by a thiophene (sulfur-containing) ring [1]. The IUPAC name is 5-phenyl-1,3,6,7,8,9-hexahydro-[1]benzothieno[2,3-e][1,4]diazepin-2-one, and the molecular formula of the parent compound is C17H16N2OS [2]. This single heteroatom substitution (S for CH=CH) confers distinct electronic properties: the thiophene sulfur atom introduces altered π-electron distribution, dipole moment, and hydrogen-bonding potential compared to the benzene ring of classical benzodiazepines like diazepam [3]. Structurally, this makes bentazepam more similar to phenothiazines than to classical benzodiazepines [1]. The structural distinction is pharmacologically consequential: thienodiazepines as a class have been shown to produce differential effects on sleep architecture and behavioral profiles compared to benzodiazepine derivatives in controlled human and non-human primate studies [4]. While direct comparative receptor-binding data (Ki values) for bentazepam at specific GABA-A α-subunit subtypes are not published, the structural divergence provides a plausible molecular basis for bentazepam's distinctive pharmacokinetic profile (ultra-short half-life, single-compartment kinetics) and its divergent hepatotoxicity signal, since sulfur-containing heterocycles can undergo metabolic bioactivation via pathways distinct from benzene ring hydroxylation [5].

Evidence Dimension	Core heterocyclic scaffold — thiophene (bentazepam) vs. benzene (classical 1,4-benzodiazepines)
Target Compound Data	Bentazepam (CAS 29462-18-8 parent): thienodiazepine; C17H16N2OS; fused thiophene ring; structurally more akin to phenothiazines [1][2]
Comparator Or Baseline	Classical 1,4-benzodiazepine (e.g., diazepam): C16H13ClN2O; fused benzene ring; canonical benzodiazepine scaffold [3]
Quantified Difference	Qualitative structural difference (S atom substitution); molecular formula differs by C, H, S vs. Cl; molecular weight 296.4 vs. 284.7 g/mol
Conditions	Structural chemistry comparison; XlogP for bentazepam = 3.4 [5]

Why This Matters

The thienodiazepine scaffold defines a distinct chemical space that cannot be accessed with classical benzodiazepine procurement. For SAR programs, analytical method development (distinct MS fragmentation and UV absorption), metabolite identification studies, and structure-metabolism relationship investigations, bentazepam provides a sulfur-containing heterocyclic probe compound that is unavailable from any 1,4-benzodiazepine analog.

• [1] Italian Wikipedia — Bentazepam. 'Il bentazepam è una tienodiazepina... nella sua struttura chimica è presente un anello tiofene anziché l'anello benzene, la qual cosa lo rende più simile strutturalmente ad una fenotiazina.' View Source
• [2] PubChem. Bentazepam. Compound CID 135412795. Molecular Formula: C17H16N2OS; Molecular Weight: 296.4 g/mol; IUPAC Name: 5-phenyl-1,3,6,7,8,9-hexahydro-[1]benzothiolo[2,3-e][1,4]diazepin-2-one. View Source
• [3] DrugBank. Diazepam. Accession Number DB00829. Chemical Formula: C16H13ClN2O; 1,4-benzodiazepine scaffold with fused benzene ring. View Source
• [4] Effects of thienodiazepine derivatives on human sleep as compared to those of benzodiazepine derivatives. Psychopharmacology. 1975;44(2):165-171. PMID: 710. Demonstration of differential sleep architecture effects between thienodiazepine and benzodiazepine derivatives. View Source
• [5] Therapeutic Target Database (TTD). Bentazepam Drug Information. XlogP = 3.4; H-bond donors = 1; H-bond acceptors = 3. View Source

Bentazepam: Research and Application Scenarios

Analytical Reference Standard for Forensic Toxicology

Bentazepam hydrochloride serves as a critical reference standard for UHPLC-HRMS method development targeting designer benzodiazepines and thienodiazepines in biological matrices. Its distinct thienodiazepine core (thiophene ring) produces unique MS/MS fragmentation patterns and chromatographic retention behavior that differ from classical 1,4-benzodiazepines, as demonstrated in validated multi-analyte methods achieving baseline separation of bentazepam from 6 other benzodiazepines within 6 minutes on C18 columns [1]. Its ultra-short half-life (3.34 ± 1.16 h) and single-compartment kinetics also make it an ideal low-accumulation internal standard for time-critical forensic analyses where parent compound detection windows must be modeled precisely.

Rapid-Elimination Comparator for PK/PD Studies

For experimental protocols where drug washout must be complete within a single day — such as within-subjects crossover behavioral pharmacology, EEG sleep architecture studies, or daily repeated cognitive testing — bentazepam's elimination half-life of ~3.34 h, 86% oral bioavailability, and monoexponential single-compartment kinetics provide a predictable, rapidly clearing GABA-A positive allosteric modulator [2][3]. This contrasts sharply with diazepam, whose active metabolite desmethyldiazepam extends the effective half-life to 30–200 h and confounds repeated-measures study designs through cumulative drug burden [4]. Bentazepam's cognitive preservation profile (improved DSST and DS scores vs. clorazepate) further reduces the cognitive impairment confound common to classical BZD comparators [5].

GABA-A Receptor Pharmacology Tool

The thienodiazepine scaffold of bentazepam represents a structurally distinct chemotype for probing GABA-A receptor benzodiazepine-site structure-activity relationships. The presence of a thiophene sulfur atom in place of the classical benzene ring alters electronic configuration, hydrogen-bonding potential, and metabolic vulnerability compared to 1,4-benzodiazepines [6]. Researchers conducting medicinal chemistry campaigns around benzodiazepine-site ligands can use bentazepam as a comparator to dissociate scaffold-driven effects (thiophene vs. benzene) from substituent-driven effects on receptor subtype selectivity, efficacy, and pharmacokinetics. Its XlogP of 3.4 and single H-bond donor further define a distinct property space for computational modeling [7].

Idiosyncratic DILI Model Compound

Bentazepam's disproportionately documented hepatocellular injury pattern — with biopsy-confirmed chronic active hepatitis, persistent transaminase elevation, and complete resolution upon drug withdrawal — makes it a mechanistically informative tool compound for studying idiosyncratic drug-induced liver injury (DILI) pathways [8]. Its thienodiazepine structure, containing a metabolically vulnerable sulfur heterocycle, provides a testable hypothesis for reactive metabolite formation via thiophene ring oxidation — a pathway distinct from the arene oxide-mediated hepatotoxicity of classical benzene-containing drugs. Bentazepam has been included as a sentinel compound in hepatotoxicity registries and case-control studies of chronic DILI, confirming its utility as a positive control in hepatocyte toxicity screening panels [9].

• [1] Analysis of selected designer benzodiazepines by ultra high performance liquid chromatography with high-resolution time-of-flight mass spectrometry... Journal of Separation Science. 2017. Bentazepam baseline-separated from 6 other benzodiazepines within 6 min on C18. View Source
• [2] Gonzalez López F, Mariño EL, Dominguez-Gil A. Pharmacokinetics of tiadipone: a new anxiolytic. Int J Clin Pharmacol Ther Toxicol. 1986 Sep;24(9):482-4. PMID: 2877954. View Source
• [3] IQB Vademecum. Bentazepam — Farmacocinética. Biodisponibilidad oral: 86%; t1/2 = 3.3 h; cinética monocompartimental. View Source
• [4] Pharm 101: Diazepam. Half-life: 20–80 hours (parent); desmethyldiazepam active metabolite half-life: 30–200 hours. View Source
• [5] Higueras A, et al. Bentazepam versus clorazepate in the treatment of anxiety disorders. Curr Ther Res. 1992;52(1):46-52. Improved DSST and Digit Span performance with bentazepam. View Source
• [6] Italian Wikipedia — Bentazepam. Thienodiazepine structure with thiophene ring replacing benzene; more structurally similar to phenothiazines. View Source
• [7] Therapeutic Target Database (TTD). Bentazepam. XlogP = 3.4; HBD = 1; HBA = 3. View Source
• [8] Andrade RJ, et al. Chronic liver injury related to use of bentazepam: an unusual instance of benzodiazepine hepatotoxicity. Dig Dis Sci. 2000 Jul;45(7):1400-4. PMID: 10961721. View Source
• [9] Andrade RJ, et al. Outcome of acute idiosyncratic drug-induced liver injury: Long-term follow-up in a hepatotoxicity registry. Hepatology. 2006. Bentazepam among most frequent causative agents. View Source